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Compound of Interest

Compound Name: 12S-HHT

Cat. No.: B052956 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 12(S)-Hydroxy-5Z,8E,10E-heptadecatrienoic acid (12S-HHT), including

personal protective equipment (PPE), operational procedures, and disposal plans.

While a comprehensive Safety Data Sheet (SDS) for 12S-HHT is not readily available, existing

data from suppliers and safety guidelines for similar compounds allow for the formulation of

robust safety protocols.[1] 12S-HHT is a metabolite of arachidonic acid and is often supplied in

small quantities, frequently dissolved in an organic solvent such as ethanol.[2] It is classified as

a Dangerous Good for transport, indicating inherent hazards that necessitate careful handling.

[3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 12S-HHT is provided below to inform

safe handling and storage.
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Property Value Source

CAS Number 54397-84-1 [1][2]

Molecular Formula C₁₇H₂₈O₃

Molecular Weight 280.4 g/mol

Appearance

Typically a solid or provided as

a solution in a solvent (e.g.,

ethanol)

Storage Temperature
Solution at -20°C for up to 2

years

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety

when handling 12S-HHT. The following table outlines the recommended PPE for various

laboratory activities involving this compound.
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Activity
Recommended Personal Protective
Equipment

Receiving and Unpacking

- Gloves: Chemically resistant gloves (e.g.,

Nitrile) tested against the transport solvent. -

Eye Protection: Safety glasses with side shields.

- Lab Coat: Standard laboratory coat.

Preparation of Solutions and Aliquoting

- Gloves: Double gloving with chemically

resistant gloves (e.g., Nitrile). - Eye and Face

Protection: Safety goggles and a face shield to

protect against splashes. - Body Protection:

Impermeable, long-sleeved gown with closed

cuffs. - Respiratory Protection: Work in a

certified chemical fume hood to avoid inhalation

of aerosols or vapors from the solvent.

Experimental Use (Cell Culture, etc.)

- Gloves: Chemically resistant gloves. - Eye

Protection: Safety glasses or goggles. - Lab

Coat: Standard laboratory coat.

Spill Cleanup

- Gloves: Double gloving with heavy-duty,

chemically resistant gloves. - Eye and Face

Protection: Safety goggles and a face shield. -

Body Protection: Impermeable gown or

coveralls. - Respiratory Protection: A NIOSH-

approved respirator may be necessary

depending on the size and nature of the spill.

Waste Disposal

- Gloves: Chemically resistant gloves. - Eye

Protection: Safety glasses with side shields. -

Lab Coat: Standard laboratory coat.

Operational and Disposal Plan
Adherence to a strict operational workflow is critical for the safe handling and disposal of 12S-
HHT.

1. Pre-Experiment Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b052956?utm_src=pdf-body
https://www.benchchem.com/product/b052956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult Safety Resources: Before handling, review all available safety information, including

supplier documentation and this guide.

Designate a Work Area: All work with 12S-HHT should be conducted in a designated area,

preferably within a chemical fume hood.

Assemble Materials: Ensure all necessary PPE, spill cleanup materials, and waste

containers are readily accessible.

2. Handling and Experimental Procedures:

Avoid Contamination: Use dedicated equipment (pipettes, tubes, etc.) to prevent cross-

contamination.

Minimize Aerosol Generation: When preparing solutions, add solids to liquids slowly and

avoid vigorous shaking.

Prudent Practices: Always wash hands thoroughly after handling the compound, even if

gloves were worn.

3. Spill Management:

Evacuate and Alert: In case of a significant spill, evacuate the immediate area and alert

laboratory personnel and the safety officer.

Contain the Spill: Use absorbent pads or other appropriate materials to contain the spill.

Clean and Decontaminate: Clean the affected area according to your institution's established

procedures for chemical spills.

4. Waste Disposal:

Segregate Waste: All disposable materials that have come into contact with 12S-HHT,

including gloves, pipette tips, and empty vials, should be considered chemical waste.

Containerize Waste: Place all contaminated solid and liquid waste into clearly labeled,

sealed containers.
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Follow Institutional Guidelines: Dispose of all 12S-HHT waste in accordance with your

institution's and local regulations for chemical waste disposal.

Experimental Workflow for Handling 12S-HHT
The following diagram illustrates the logical workflow for the safe handling of 12S-HHT from

receipt to disposal.
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Workflow for Safe Handling of 12S-HHT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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